Cas no 2171955-98-7 (2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}azetidin-3-yl)propanoic acid)

• Product Name: 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}azetidin-3-yl)propanoic acid
• CAS No: 2171955-98-7
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6454864
• PubChem ID: 165764544
• Update Time: 2025-08-05

2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}azetidin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}azetidin-3-yl)propanoic acid
• 2171955-98-7
• 2-(1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetyl}azetidin-3-yl)propanoic acid
• EN300-1522501

• Inchi： 1S/C26H28N2O5/c1-16(24(30)31)17-13-28(14-17)23(29)12-26(10-11-26)27-25(32)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,27,32)(H,30,31)
• InChI Key： HHFMAVOCQPENNH-UHFFFAOYSA-N
• SMILES： O=C(CC1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(C(=O)O)C)C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}azetidin-3-yl)propanoic acid

Introduction to 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}azetidin-3-yl)propanoic acid and Its Significance in Modern Chemical Biology

2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}azetidin-3-yl)propanoic acid, identified by the CAS number 2171955-98-7, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif incorporates several key functional groups, including a fluorenylmethoxycarbonyl (Fmoc) moiety, which is widely recognized for its utility in peptide synthesis and proteolysis inhibition, and a cyclopropylacetyl group, known for its role in modulating biological activity through steric and electronic effects.

The azetidin-3-yl backbone of this compound introduces a cyclic amide structure, which is frequently employed in medicinal chemistry to enhance binding affinity and metabolic stability. The presence of these elements suggests that the compound may exhibit multifaceted interactions with biological targets, making it a promising candidate for further exploration. Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of such structurally diverse compounds, enabling researchers to explore their pharmacological profiles with greater efficiency.

In the context of contemporary drug discovery, the integration of fluorenylmethoxycarbonyl derivatives into molecular frameworks has been extensively studied for their ability to enhance drug-like properties. The Fmoc group not only serves as a protective group in peptide chemistry but also contributes to the overall solubility and bioavailability of small molecules. This has led to increased interest in compounds containing this moiety for applications ranging from enzyme inhibition to anticancer therapy. The cyclopropylacetyl moiety further complements these properties by introducing rigidity into the molecular structure, which can improve binding kinetics and reduce susceptibility to metabolic degradation.

The azetidin-3-yl ring is particularly noteworthy as it mimics natural amino acid scaffolds, allowing for the design of peptidomimetics with enhanced pharmacokinetic profiles. Such mimetics have shown promise in targeting various biological pathways, including those involved in inflammation, neurodegeneration, and cancer progression. The combination of these structural features makes 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}azetidin-3-yl)propanoic acid a compelling subject for further investigation.

Recent studies have highlighted the importance of structurally diverse compounds in addressing complex diseases. For instance, research published in leading journals such as *Nature Chemical Biology* and *Journal of Medicinal Chemistry* has demonstrated that molecules incorporating fluorenylmethoxycarbonyl groups exhibit enhanced binding affinity to protein targets, often leading to improved therapeutic efficacy. Similarly, compounds featuring cyclopropylacetyl moieties have been shown to modulate enzyme activity through precise steric interactions, offering a strategic approach to drug design.

The potential applications of 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}azetidin-3-yl)propanoic acid extend beyond traditional therapeutic areas. Its unique structural composition suggests utility in emerging fields such as targeted protein degradation and molecular glue drug development. These innovative approaches leverage the ability of designed molecules to selectively disrupt protein-protein interactions or induce targeted protein degradation, offering new paradigms for treating diseases that are refractory to conventional therapeutics.

In conclusion, 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}azetidin-3-yl)propanoic acid (CAS no. 2171955-98-7) represents a structurally sophisticated compound with significant potential in modern chemical biology. Its combination of well-studied functional groups and novel structural motifs positions it as a valuable asset in the quest for novel therapeutics. As research continues to uncover the full pharmacological spectrum of this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.